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Compound of Interest

Compound Name: Tivantinib

Cat. No.: B1684700

For Immediate Implementation: This document provides critical safety and logistical guidance
for laboratory professionals handling Tivantinib (ARQ 197). Adherence to these procedures is
essential to mitigate health risks associated with this potent research compound.

Tivantinib is a selective inhibitor of the c-Met receptor tyrosine kinase and is classified as a
hazardous substance. It poses significant health risks, including the potential to damage fertility
or the unborn child and cause organ damage through prolonged or repeated exposure.
Therefore, rigorous safety protocols and the use of appropriate personal protective equipment
(PPE) are mandatory for all personnel involved in its handling, storage, and disposal.

Quantitative Data Summary

While specific Occupational Exposure Limits (OELSs) have not been established for Tivantinib,
its hazardous nature necessitates stringent control measures. The following table summarizes
key quantitative properties of the compound.
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Property Value Source
Molecular Formula C23H19N302 Cayman Chemical
Molecular Weight 369.4 g/mol Cayman Chemical
o STEMCELL Technologies,
Solubility in DMSO ~20 mg/mL ]
Cayman Chemical
o STEMCELL Technologies,
Solubility in DMF ~20 mg/mL ]
Cayman Chemical
Solubility in Ethanol ~5 mg/mL Cayman Chemical

Aqueous Solubility

Sparingly soluble. A working
solution of approx. 0.1 mg/mL
can be prepared by first
dissolving in DMSO and then

diluting 1:5 with PBS (pH 7.2).

Cayman Chemical

Storage Temperature

-20°C

Cayman Chemical

Procedural Guidance for Handling Tivantinib

This step-by-step guide outlines the essential procedures for safely handling Tivantinib from

receipt to disposal. These protocols are designed to minimize the risk of exposure through

inhalation, dermal contact, or ingestion.

Engineering Controls and Designated Areas

» Designated Work Area: All work with solid Tivantinib or concentrated solutions must be

conducted in a designated area, such as a chemical fume hood, a ventilated balance

enclosure, or a glove box, to minimize inhalation of airborne patrticles. This area should be

clearly marked with warning signs indicating the presence of a potent/hazardous compound.

e Ventilation: Ensure that engineering controls like fume hoods are functioning correctly and

have been certified within the last year. Airflow should be sufficient to prevent the escape of

powders or aerosols into the general laboratory space.

Required Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is the primary barrier against exposure. The following must be
worn at all times when handling Tivantinib:

o Eye and Face Protection: Use chemical safety goggles and a face shield, or safety glasses
with side shields approved under government standards such as NIOSH (US) or EN 166
(EV).

o Gloves: Wear two pairs of chemotherapy-rated nitrile gloves to provide maximum protection.
Gloves must be inspected for tears or holes before use. Use proper glove removal technique
(without touching the outer surface of the glove) to prevent skin contact. Change gloves
immediately if they become contaminated.

o Body Protection: A disposable, solid-front lab coat with tight-fitting cuffs is required. For

 To cite this document: BenchChem. [Safeguarding Researchers: Essential Personal
Protective Equipment and Handling Protocols for Tivantinib]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1684700#personal-protective-
equipment-for-handling-tivantinib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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